Naltrexone

• CAS: 16590-41-3; 16676-29-2
• Molecular Formula: C20H23NO4
• Molecular Weight: 341.4 g/mol
• InChI: InChI=1S/C20H23NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,15,18,22,24H,1-2,5-10H2/t15-,18+,19+,20-/m1/s1
• InChIKey: DQCKKXVULJGBQN-XFWGSAIBSA-N
• Solubility: Solubility of 100 mg/mL in water at 25 °C /Naltrexone hydrochloride/; Insoluble in water; Soluble in ethanol; 3.07e+00 g/L

Naltrexone (CAS 16590-41-3) for Scientific Procurement: An Opioid Antagonist Baseline

Naltrexone, a pure opioid antagonist, acts as a competitive blocker at the mu (µ), kappa (κ), and delta (δ) opioid receptors [1]. It is a critical tool for neuroscience, addiction research, and the development of novel analgesics and antagonist therapies. While its primary function is to reverse opioid effects, its utility is defined by specific pharmacokinetic and pharmacodynamic properties that distinguish it from other antagonists like naloxone, nalmefene, and its major metabolite, 6-beta-naltrexol [2]. This guide provides the quantitative evidence necessary to select naltrexone over its alternatives for specific research applications.

Mu, kappa, delta opioid receptor occupancy studies

Distinct PK/PD profile vs naloxone, nalmefene

Central nervous system penetrant antagonist tool

• [1] National Center for Biotechnology Information. PubChem Compound Summary for CID 5360515, Naltrexone. Retrieved April 16, 2026. View Source
• [2] Kiefer F, Mann K. New ways of detoxification and relapse prevention in alcoholism: the role of naltrexone and acamprosate. CNS Drugs. 2005;19(9):769-87. View Source

Why Naltrexone (CAS 16590-41-3) Cannot Be Substituted with General 'Opioid Antagonists'

The term 'opioid antagonist' describes a functional class, not interchangeable chemical entities. For research requiring precise manipulation of the opioid system, substituting naltrexone with a generic alternative like naloxone or nalmefene introduces significant experimental variability. Key differences exist in receptor subtype selectivity (µ vs. κ), intrinsic activity (neutral antagonist vs. inverse agonist vs. partial agonist), blood-brain barrier permeability, and metabolic stability [1]. These variations directly impact outcomes in assays of withdrawal precipitation, analgesia antagonism, and neuroendocrine modulation [2]. The quantitative evidence below demonstrates that naltrexone possesses a unique combination of potency and functional selectivity that cannot be assumed for other compounds, making informed procurement essential for reproducible research.

Receptor profile mismatch Mu, kappa, delta subtype engagement may not transfer across antagonists

Functional activity mismatch Inverse agonism vs neutral antagonism can alter withdrawal model outcomes

CNS penetration mismatch Peripherally restricted antagonists will not occupy central opioid receptors

• [1] Sadee W, McKew JC. Ligand-Free Signaling of G-Protein-Coupled Receptors: Relevance to μ Opioid Receptors in Analgesia and Addiction. Molecules. 2022 Sep 8;27(18):5826. doi: 10.3390/molecules27185826. View Source
• [2] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. View Source

Naltrexone (CAS 16590-41-3) vs. Comparators: A Quantitative Evidence Guide for Scientific Selection

Naltrexone Exhibits 4.25-Fold Higher Potency than Naloxone in Antagonizing Fentanyl-Induced Analgesia

In a direct comparative study, naltrexone demonstrated significantly greater potency than naloxone in antagonizing fentanyl-induced analgesia in mice. This difference highlights naltrexone's superior efficacy in blocking the pharmacodynamic effects of potent synthetic opioids [1].

Fentanyl antagonism

Head-to-head

4.25-fold

Higher reported potency vs naloxone

Mouse analgesia model

Evidence Dimension	Relative Potency to Block Fentanyl Analgesia
Target Compound Data	17 (relative potency)
Comparator Or Baseline	Naloxone: 4 (relative potency); 6β-Naltrexol: 1 (baseline)
Quantified Difference	Naltrexone is 4.25-fold more potent than naloxone (17 vs. 4).
Conditions	Fentanyl-induced analgesia in mice; relative potency calculated with 6β-naltrexol set to 1.

Why This Matters

This quantitative potency advantage makes naltrexone the preferred choice for in vivo studies where a robust and sustained blockade of opioid effects is required.

• [1] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. View Source

Naltrexone Is an Inverse Agonist, While Its Metabolite 6β-Naltrexol Is a Neutral Antagonist, a Crucial Distinction for Withdrawal Studies

Naltrexone is functionally distinct from its metabolite, 6β-naltrexol, which is a neutral antagonist. This difference is critical in models of opioid dependence, where inverse agonists precipitate more severe withdrawal. Naltrexone is between 10- and 100-fold more potent than 6β-naltrexol in precipitating withdrawal jumping in morphine-dependent mice [1]. In a separate study, naltrexone was found to be 1107 times more potent than 6β-naltrexol in precipitating withdrawal in fentanyl-dependent mice [2].

Withdrawal potency

Head-to-head

Up to 1107-fold

Supports precipitated withdrawal model

Dependent mouse models

Evidence Dimension	Potency to Precipitate Withdrawal Jumping
Target Compound Data	10- to 100-fold more potent than 6β-naltrexol in morphine-dependent mice; 1107 relative potency in fentanyl-dependent mice.
Comparator Or Baseline	6β-Naltrexol: baseline potency set to 1.
Quantified Difference	Naltrexone is 10 to 1107 times more potent than 6β-naltrexol, depending on the opioid used for dependence.
Conditions	Withdrawal jumping in morphine-dependent and fentanyl-dependent mouse models.

Why This Matters

For researchers investigating the mechanisms of opioid dependence and withdrawal, the choice between an inverse agonist (naltrexone) and a neutral antagonist (6β-naltrexol) is paramount. Procuring naltrexone ensures the study of the more pronounced withdrawal phenotype.

• [1] Divin MF, Ko MC, Traynor JR. Comparison of the opioid receptor antagonist properties of naltrexone and 6 beta-naltrexol in morphine-naïve and morphine-dependent mice. Eur J Pharmacol. 2008 Mar 31;583(1):48-55. doi: 10.1016/j.ejphar.2008.01.004. View Source
• [2] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. View Source

Naltrexone Causes Significantly Less HPA Axis Activation Than Nalmefene, a Key Distinction for Neuroendocrine Research

A direct head-to-head clinical study compared the neuroendocrine effects of intravenous naltrexone (10 mg) and nalmefene (10 mg). The study found that while both drugs elevated ACTH and cortisol, nalmefene had a significantly greater effect on these stress hormones [1].

HPA axis activation

Head-to-head

Nalmefene > Naltrexone

Reported lower ACTH/cortisol elevation

Human volunteer study, 10 mg IV

Evidence Dimension	Effect on Plasma ACTH and Cortisol
Target Compound Data	Caused measurable elevation in ACTH and cortisol vs. saline.
Comparator Or Baseline	Nalmefene: caused a significantly greater elevation in ACTH and cortisol than naltrexone.
Quantified Difference	Nalmefene > Naltrexone (statistically significant, p<0.05).
Conditions	Randomized controlled trial in 20 healthy human volunteers; 10 mg IV dose of each compound.

Why This Matters

In studies examining the neuroendocrine stress response, naltrexone's milder effect on the HPA axis makes it a cleaner tool for isolating specific opioidergic pathways without the confounding influence of a robust stress response.

• [1] Butelman ER, Fry RS, Kimani R, Kreek MJ. Neuroendocrine effects of naltrexone versus nalmefene in humans. Hum Psychopharmacol. 2020 Mar;35(2):e2726. doi: 10.1002/hup.2726. View Source

Naltrexone's Central Nervous System Penetration Enables Antagonism of Central Opioid Effects, Unlike Methylnaltrexone

Unlike the quaternary derivative methylnaltrexone, which is specifically designed to remain in the periphery, naltrexone freely crosses the blood-brain barrier (BBB) [1]. This fundamental property is due to the presence of a positively charged nitrogen atom in methylnaltrexone that prevents CNS penetration [2]. Therefore, while methylnaltrexone can reverse peripheral effects like opioid-induced constipation without affecting central analgesia, naltrexone is required to antagonize centrally-mediated effects such as respiratory depression or euphoria.

CNS penetration

Class-level

Yes vs No

Central target engagement required

Inferred from quaternary structure

Evidence Dimension	Central Nervous System (CNS) Penetration
Target Compound Data	Crosses the blood-brain barrier.
Comparator Or Baseline	Methylnaltrexone: Does not cross the blood-brain barrier.
Quantified Difference	Qualitative difference (Yes vs. No).
Conditions	Inferred from chemical structure and known pharmacology; confirmed in in vivo models.

Why This Matters

This is the most critical differentiator for procurement. Naltrexone is required for any experiment targeting central opioid receptors; methylnaltrexone is unsuitable. The selection hinges entirely on whether the target is in the brain or the periphery.

• [1] Yuan CS, Foss JF. Methylnaltrexone: a peripherally acting opioid antagonist. Expert Opin Investig Drugs. 2000 Apr;9(4):825-31. doi: 10.1517/13543784.9.4.825. View Source
• [2] National Cancer Institute. NCI Thesaurus: Methylnaltrexone Bromide (Code C47503). Retrieved April 16, 2026. View Source

Defined Scenarios for Procuring Naltrexone (CAS 16590-41-3) Based on Quantitative Evidence

Investigating Opioid-Induced Withdrawal: Leveraging Naltrexone's Inverse Agonist Activity

In studies aiming to model or quantify the behavioral and neurochemical signs of opioid withdrawal, naltrexone is the standard precipitating agent. Its potent inverse agonist activity ensures a robust and reproducible withdrawal syndrome in opioid-dependent animal models. As demonstrated, it is up to 1107-fold more potent than the neutral antagonist 6β-naltrexol in precipitating withdrawal in fentanyl-dependent mice [1]. Using a less potent or functionally different antagonist (e.g., naloxone) may lead to incomplete or variable withdrawal responses, compromising experimental outcomes. Naltrexone provides the definitive positive control for such studies.

Blocking Potent Synthetic Opioids: High-Potency Antagonism for Analgesia and Lethality Studies

When developing or testing novel analgesics, particularly against high-potency synthetic opioids like fentanyl, naltrexone provides a superior antagonistic challenge. Its 4.25-fold higher potency than naloxone in blocking fentanyl's analgesic effects [2] makes it the more effective tool for confirming opioid-receptor-mediated activity. Furthermore, its similar potency advantage in blocking opioid-induced lethality (13-fold higher than 6β-naltrexol compared to naloxone's 2-fold advantage) [2] underscores its value in safety pharmacology and overdose reversal research.

Mechanistic Studies of Stress and the HPA Axis: A Milder Alternative to Nalmefene

For research into the opioidergic modulation of the hypothalamic-pituitary-adrenal (HPA) axis, naltrexone is a more suitable tool than nalmefene. Nalmefene's potent activation of the HPA axis, leading to significantly greater elevations in ACTH and cortisol compared to naltrexone [3], introduces a major confounding variable. Naltrexone's comparatively milder neuroendocrine effect allows for a clearer interrogation of other µ- and κ-opioid receptor-mediated pathways without overwhelming the system with a strong stress response.

Preclinical Studies Requiring Central Action: Choosing Naltrexone Over Peripherally-Restricted Antagonists

For any research question involving the central nervous system (CNS)—such as those investigating addiction, mood, cognition, or central pain processing—naltrexone is the essential procurement choice. Unlike peripherally-restricted antagonists like methylnaltrexone, which cannot cross the blood-brain barrier [4], naltrexone readily enters the CNS to antagonize central opioid receptors. Procuring a peripheral antagonist for a CNS study would yield false-negative results. Naltrexone is the definitive agent for confirming the involvement of brain opioid systems.

Application

Selection Property

Validation Focus

Opioid withdrawal model studies

Inverse agonist activity

Withdrawal jumping endpoint context

Synthetic opioid challenge studies

Reported higher fentanyl antagonism

Analgesia/lethality endpoint models

HPA axis modulation research

Differential neuroendocrine profile

ACTH/cortisol endpoint comparison

CNS opioid receptor occupancy

Blood-brain barrier permeability

Central vs peripheral target confirmation

• [1] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. View Source
• [2] Sirohi S, Dighe SV, Walker EA, Yoburn BC. The relative potency of inverse opioid agonists and a neutral opioid antagonist in precipitated withdrawal and antagonism of analgesia and toxicity. J Pharmacol Exp Ther. 2009 Aug;330(2):513-9. doi: 10.1124/jpet.109.152678. View Source
• [3] Butelman ER, Fry RS, Kimani R, Kreek MJ. Neuroendocrine effects of naltrexone versus nalmefene in humans. Hum Psychopharmacol. 2020 Mar;35(2):e2726. doi: 10.1002/hup.2726. View Source
• [4] National Cancer Institute. NCI Thesaurus: Methylnaltrexone Bromide (Code C47503). Retrieved April 16, 2026. View Source